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Compound of Interest

Compound Name: 2-Hydroxyethylhydrazine

Cat. No.: B031387

Proper management and disposal of 2-Hydroxyethylhydrazine are critical for ensuring
laboratory safety and environmental protection. This potent chemical, utilized in various
research and development applications, is classified as a hazardous substance, necessitating
strict adherence to established protocols. This guide provides a comprehensive, step-by-step
framework for researchers, scientists, and drug development professionals to handle and
dispose of 2-Hydroxyethylhydrazine waste safely and in compliance with regulations.

Hazard Profile of 2-Hydroxyethylhydrazine

2-Hydroxyethylhydrazine is a combustible, toxic, and corrosive chemical.[1][2][3][4] It is
crucial to understand its hazard profile before handling. The substance is toxic if swallowed,
inhaled, or comes into contact with skin.[1][3][4] It is known to cause serious irritation to the
eyes and skin and may cause respiratory irritation.[1][2][3][4][5] Furthermore, there is limited
evidence suggesting it may be a carcinogen and is suspected of causing genetic defects.[1][3]

[4]
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Hazard Classification Description

Category 3 (Oral, Dermal, Inhalation) - Toxic if

Acute Toxicity swallowed, in contact with skin, or if inhaled.[3]
[4]
Skin Corrosion/Irritation Category 2 - Causes skin irritation.[2][3][4][5]

Category 2 - Causes serious eye irritation.[2][3]

[4]115]

Serious Eye Damage/Irritation

Carcinogenicity Category 2 - Suspected of causing cancer.[3][4]

Category 2 - Suspected of causing genetic

Germ Cell Mutagenicity defects.[3]
efects.

Category 3 - May cause respiratory irritation.[2
STOT - Single Exposure gory y P y 2]

[31[4]
Physical Hazard Combustible Liquid.[1][2]
Environmental Hazard Harmful to aquatic organisms.[1]

Experimental Protocols: Disposal Methodology

The disposal of 2-Hydroxyethylhydrazine is not a laboratory experiment but a regulated
safety procedure. The primary and universally mandated protocol is to treat it as hazardous
waste and dispose of it through a licensed and certified hazardous waste management
company. All waste must be handled in accordance with local, state, and federal regulations.[1]

Key Procedural Steps:

o Waste Identification: Chemical waste generators must first determine that the discarded
chemical is classified as hazardous waste.[5] 2-Hydroxyethylhydrazine is considered a
hazardous substance according to OSHA 29 CFR 1910.1200.[1][5]

e Segregation and Collection: Collect waste 2-Hydroxyethylhydrazine in a dedicated,
properly labeled, and sealed container. The container should be made of a compatible
material (e.g., lined metal or plastic pail) and stored in a cool, dry, well-ventilated area away
from incompatible materials such as oxidizing agents, acids, and acid chlorides.[1][3]
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» Personal Protective Equipment (PPE): When handling waste, always wear appropriate PPE,
including safety glasses with side-shields or goggles, chemical-resistant gloves, and a lab
coat or impervious clothing.[6] All handling of the waste should occur in a well-ventilated area
or under a chemical fume hood.[1][2]

» Disposal Method: The recommended disposal method is incineration at an approved facility.
[1][3] One safety data sheet suggests dissolving or mixing the material with a combustible
solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[3]
Never discharge 2-Hydroxyethylhydrazine or its containers into drains or the environment.

[1](21(3]

o Container Disposal: Empty containers are still considered hazardous as they may contain
chemical residue.[1] They should not be reused. If recycling is not an option, containers
should be punctured to prevent reuse and disposed of in an authorized landfill or as directed
by your waste management provider.[1]

Transportation and Shipping Data

For the transport of waste 2-Hydroxyethylhydrazine to a disposal facility, it must be classified
and labeled according to transportation regulations.

Data Point Value

UN Number UN2810[2][3][5]

Toxic liquid, organic, n.o.s. ((2-

Proper Shipping Name )
Hydroxyethyl)hydrazine)[2][3][5]

Transport Hazard Class 6.1 (Toxic)[2][5]

Packing Group HI[2][5]

Disposal Workflow

The following diagram illustrates the procedural workflow for the proper disposal of 2-
Hydroxyethylhydrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safe Disposal of 2-
Hydroxyethylhydrazine: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b031387#2-hydroxyethylhydrazine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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